(3R,3aR,6aR,8S,9S,9aR,9bR)-3,8-dihydroxy-3-(hydroxymethyl)-9-methyl-6-methylidene-4,5,6a,7,8,9,9a,9b-octahydro-3aH-azuleno[4,5-b]furan-2-one

• Molecular Formula: C15H22O5
• Molecular Weight: 282.33 g/mol
• IUPAC Name: (3R,3aR,6aR,8S,9S,9aR,9bR)-3,8-dihydroxy-3-(hydroxymethyl)-9-methyl-6-methylidene-4,5,6a,7,8,9,9a,9b-octahydro-3aH-azuleno[4,5-b]furan-2-one
• InChI: InChI=1S/C15H22O5/c1-7-3-4-10-13(20-14(18)15(10,19)6-16)12-8(2)11(17)5-9(7)12/h8-13,16-17,19H,1,3-6H2,2H3/t8-,9+,10-,11+,12+,13+,15+/m1/s1
• InChI Key: OHBHGGYGWZIWCX-UOHBJPFUSA-N
• Isomeric SMILES: C[C@@H]1[C@H](C[C@@H]2[C@H]1[C@@H]3[C@@H](CCC2=C)[C@](C(=O)O3)(CO)O)O
• Canonical SMILES: CC1C(CC2C1C3C(CCC2=C)C(C(=O)O3)(CO)O)O

Description

Cynaratriol is a sesquiterpene lactone.
(3R,3aR,6aR,8S,9S,9aR,9bR)-3,8-dihydroxy-3-(hydroxymethyl)-9-methyl-6-methylidene-4,5,6a,7,8,9,9a,9b-octahydro-3aH-azuleno[4,5-b]furan-2-one is a natural product found in Cynara cardunculus with data available.

Scientific Research Applications

Structural and Synthetic Studies

• Heck Reaction Applications : One study demonstrated the use of Heck reaction conditions to prepare compounds related to your compound of interest, showcasing their potential in synthetic organic chemistry (Penthala et al., 2014).

• Hydrogen Bonding and Crystal Structure : Research on compounds structurally similar to the one mentioned has highlighted their interesting intramolecular hydrogen bonding and crystal structure, important for understanding molecular interactions (Kakuda et al., 1998).

• Extraction and Solubility Studies : A study focused on the extraction of gibberellic acid, a compound with a similar structure, from aqueous solutions, providing insights into solubility and extraction efficiency, relevant for practical applications (Uslu, 2012).

• Synthesis of Heterocyclic Compounds : Another study explored the synthesis of new heterocyclic compounds, including azuleno[1,2-b]furan derivatives, demonstrating the versatility of these compounds in organic synthesis (Fujimori et al., 1986).

• Molecular Structure Confirmation : Research has been conducted to confirm the molecular structure and stereochemistry of sesquiterpene lactones, closely related to the compound , using crystallography and NMR techniques (López-Rodríguez et al., 2009).

• Diels-Alder Reactions : A study highlighted the use of Diels-Alder reactions with furans, showcasing the potential of similar compounds in complex organic reactions (Alves et al., 2001).